Cas no 1361554-22-4 (2-Iodo-3-(2,4,6-trichlorophenyl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-Iodo-3-(2,4,6-trichlorophenyl)-5-(trifluoromethyl)pyridine
• CAS No: 1361554-22-4
• MF: C₁₂H₄Cl₃F₃IN
• MW: 452.425542831421
• CID: 4965921
• Update Time: 2025-10-25

2-Iodo-3-(2,4,6-trichlorophenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-(2,4,6-trichlorophenyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl3F3IN/c13-6-2-8(14)10(9(15)3-6)7-1-5(12(16,17)18)4-20-11(7)19/h1-4H
• InChI Key： MWQLNBMKWLJQDT-UHFFFAOYSA-N
• SMILES： IC1C(=CC(C(F)(F)F)=CN=1)C1C(=CC(=CC=1Cl)Cl)Cl

Computed Properties

• Exact Mass: 450.84061 g/mol
• Monoisotopic Mass: 450.84061 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 12.9
• Molecular Weight: 452.4

Additional information on 2-Iodo-3-(2,4,6-trichlorophenyl)-5-(trifluoromethyl)pyridine

2-Iodo-3-(2,4,6-Trichlorophenyl)-5-(Trifluoromethyl)Pyridine: A Comprehensive Overview

The compound 2-Iodo-3-(2,4,6-Trichlorophenyl)-5-(Trifluoromethyl)Pyridine, identified by the CAS number 1361554-22-4, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an iodo group at the 2-position, a trichlorophenyl substituent at the 3-position, and a trifluoromethyl group at the 5-position of a pyridine ring. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in advanced chemical synthesis and material engineering.

The synthesis of 2-Iodo-3-(2,4,6-Trichlorophenyl)-5-(Trifluoromethyl)Pyridine involves a series of carefully controlled reactions that highlight the principles of modern organic chemistry. The starting material typically undergoes a sequence of substitution and coupling reactions to introduce the iodo and trifluoromethyl groups. The trichlorophenyl group is introduced through a Friedel-Crafts alkylation or acylation reaction, followed by precise iodination to achieve the desired substitution pattern. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

One of the most notable applications of this compound is in the field of pharmaceutical chemistry. The presence of the iodo group allows for efficient Suzuki-Miyaura coupling reactions, enabling the construction of complex molecular frameworks with high precision. This property has been exploited in the development of novel drug candidates targeting various therapeutic areas, including oncology and infectious diseases. For instance, recent studies have demonstrated its utility in synthesizing bioactive compounds with potential anti-cancer properties.

In addition to its role in drug discovery, 2-Iodo-3-(2,4,6-Trichlorophenyl)-5-(Trifluoromethyl)Pyridine has found significant applications in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a building block for constructing advanced materials such as light-emitting diodes (LEDs) and photovoltaic cells. Recent breakthroughs in this area have highlighted its ability to enhance device efficiency and stability under harsh operating conditions.

The trifluoromethyl group attached to the pyridine ring contributes significantly to the compound's stability and reactivity. This substituent not only imparts electron-withdrawing effects but also enhances resistance to chemical degradation. Such properties are particularly advantageous in industrial processes where robustness and longevity are critical. For example, this compound has been employed as an intermediate in the synthesis of high-performance polymers used in aerospace and automotive industries.

From an environmental standpoint, the development of efficient synthetic routes for 2-Iodo-3-(2,4,6-Trichlorophenyl)-5-(Trifluoromethyl)Pyridine has been a focal point of recent research efforts. Scientists have sought to minimize waste generation and reduce energy consumption during its production. Green chemistry principles have been integrated into these processes, leading to more sustainable methods that align with global efforts to combat climate change.

In conclusion, 2-Iodo-3-(2,4,6-Trichlorophenyl)-5-(Trifluoromethyl)Pyridine, with its CAS number 1361554-22-4, stands as a testament to the ingenuity and precision of modern chemical synthesis. Its diverse applications across pharmaceuticals, materials science, and industrial processes underscore its importance as a versatile building block in contemporary chemistry. As research continues to uncover new possibilities for this compound, it is poised to play an even greater role in shaping future technological advancements.